Cas no 921123-90-2 (2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine)

• Product Name: 2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine
• CAS No: 921123-90-2
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• MDL: MFCD08060715
• CID: 5302119
• PubChem ID: 46784179
• Update Time: 2025-10-29

2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(benzo[d]thiazol-2-yl)-N-methylethanamine
• 2-Benzothiazoleethanamine, N-methyl-
• 2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine

• MDL： MFCD08060715
• Inchi： 1S/C10H12N2S/c1-11-7-6-10-12-8-4-2-3-5-9(8)13-10/h2-5,11H,6-7H2,1H3
• InChI Key： BIAYSUXKTXKHOQ-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1CCNC

Additional information on 2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine

Introduction to 2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine (CAS No. 921123-90-2)

2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine, identified by the Chemical Abstracts Service Number (CAS No.) 921123-90-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzothiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural motif of benzothiazole, characterized by a fused thiophene and pyridine ring system, contributes to the unique electronic and steric properties of this molecule, making it a valuable scaffold for drug discovery.

The chemical structure of 2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine consists of a benzothiazole core substituted at the 2-position with an ethyl group that is further functionalized with a methylamine moiety. This specific arrangement of functional groups imparts distinct chemical reactivity and biological potential. The presence of both basic and aromatic moieties in the molecule allows for interactions with various biological targets, including enzymes and receptors, which are critical for modulating physiological processes.

In recent years, there has been a surge in research focused on benzothiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating a variety of diseases, including cancer, infectious diseases, and inflammatory disorders. The benzothiazole scaffold is particularly favored in medicinal chemistry due to its ability to cross the blood-brain barrier and its stability under physiological conditions.

One of the most compelling aspects of 2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine is its potential as an intermediate in the synthesis of more complex pharmacophores. The reactivity of the benzothiazole ring and the amine substituents allows for further functionalization, enabling chemists to design molecules with tailored properties. This flexibility has led to numerous patents and publications exploring its use in developing novel therapeutic agents.

Recent studies have highlighted the pharmacological significance of 2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine in modulating enzyme activity. For instance, researchers have demonstrated its interaction with certain kinases and phosphodiesterases, which are key players in cellular signaling pathways. By inhibiting or activating these enzymes, 2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine could potentially influence processes such as cell proliferation, differentiation, and apoptosis. These findings are particularly relevant in the context of oncology, where targeting aberrant signaling pathways is crucial for cancer treatment.

The compound's ability to engage with biological targets also extends to its antimicrobial properties. Preliminary studies have shown that derivatives of benzothiazole can exhibit activity against Gram-positive and Gram-negative bacteria, as well as fungi. This makes 2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine a promising candidate for developing new antibiotics or antifungal agents, especially in light of the growing threat of antibiotic resistance.

In addition to its enzymatic interactions and antimicrobial potential, 2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine has been explored for its anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and cardiovascular disorders. By modulating inflammatory pathways, this compound could offer therapeutic benefits by reducing inflammation and associated symptoms. Further research is needed to fully elucidate its mechanisms of action in this context.

The synthesis of 2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating its use in both academic research and industrial applications.

From a computational chemistry perspective, 2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine has been studied using various modeling techniques to predict its interactions with biological targets. Molecular docking simulations have been particularly useful in identifying potential binding sites on enzymes and receptors. These simulations not only provide insights into the compound's mechanism of action but also guide the design of analogs with improved efficacy and selectivity.

The future prospects for 2-(1,3-benzothiazol-2-yl)ethyl(methyl)amine are promising as ongoing research continues to uncover new applications and refine synthetic strategies. Collaborative efforts between chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches, scientists can accelerate the development of novel therapeutics based on this versatile scaffold.

In conclusion, 921123-90-22-(1, 3benzothiaszol - 22 - yl ) ethyl (methyl ) amine represents a significant advancement in pharmaceutical chemistry with its unique structural features and broad biological activities . Its potential as an intermediate , therapeutic agent ,and research tool underscores its importance in modern drug discovery . As research progresses , it is likely that new applications will emerge , further solidifying its role in medicinal chemistry . p >